Cas no 920512-29-4 (Phenol, 2-amino-5-[[(4,6-dimethoxy-2-pyrimidinyl)amino]methyl]-)
920512-29-4 structure
Product Name:Phenol, 2-amino-5-[[(4,6-dimethoxy-2-pyrimidinyl)amino]methyl]-
CAS No:920512-29-4
MF:C13H16N4O3
MW:276.291142463684
CID:756379
PubChem ID:69342047
Update Time:2025-04-19
Phenol, 2-amino-5-[[(4,6-dimethoxy-2-pyrimidinyl)amino]methyl]- Chemical and Physical Properties
Names and Identifiers
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- Phenol, 2-amino-5-[[(4,6-dimethoxy-2-pyrimidinyl)amino]methyl]-
- 2-amino-5-[[(4,6-dimethoxypyrimidin-2-yl)amino]methyl]phenol
- SCHEMBL5175540
- 2-Amino-5-{[(4,6-dimethoxypyrimidin-2-yl)amino]methyl}phenol
- DTXSID00740313
- 920512-29-4
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- Inchi: 1S/C13H16N4O3/c1-19-11-6-12(20-2)17-13(16-11)15-7-8-3-4-9(14)10(18)5-8/h3-6,18H,7,14H2,1-2H3,(H,15,16,17)
- InChI Key: SKIQXAQSCYNTGJ-UHFFFAOYSA-N
- SMILES: OC1=C(C=CC(=C1)CNC1N=C(C=C(N=1)OC)OC)N
Computed Properties
- Exact Mass: 276.12224039g/mol
- Monoisotopic Mass: 276.12224039g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 103Ų
Phenol, 2-amino-5-[[(4,6-dimethoxy-2-pyrimidinyl)amino]methyl]- Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
920512-29-4 (Phenol, 2-amino-5-[[(4,6-dimethoxy-2-pyrimidinyl)amino]methyl]-) Related Products
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